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Compound of Interest

Compound Name: Enpp-1-IN-15

Cat. No.: B12409561 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Enpp-1-IN-15, a potent Ectonucleotide

Pyrophosphatase/Phosphodiesterase-1 (ENPP1) inhibitor. Adherence to these procedural

steps is critical for minimizing exposure risk and ensuring the integrity of your research.

ENPP1 inhibitors are a class of small molecules being investigated for their therapeutic

potential, particularly in oncology.[1][2][3] While specific safety data for Enpp-1-IN-15 is not

publicly available, data from analogous ENPP1 inhibitors such as Enpp-1-IN-1 and Enpp-1-IN-

7 indicate that these compounds may be toxic, harmful if swallowed, and can cause moderate

to severe skin and eye irritation.[4][5] Therefore, handling Enpp-1-IN-15 requires stringent

safety protocols.

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive PPE strategy is non-negotiable when working with potent small molecule

inhibitors. The following table outlines the minimum required PPE for handling Enpp-1-IN-15.
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PPE Category Item
Specifications and Best
Practices

Hand Protection Chemically resistant gloves

Double gloving is required. The

inner glove should be worn

under the gown cuff and the

outer glove over the cuff. Use

gloves that meet the American

Society for Testing Materials

(ASTM) D6978 standard for

chemotherapy gloves.[6]

Change gloves every 30

minutes or immediately if

contaminated, punctured, or

torn.[6] Disposable nitrile

gloves offer good short-term

protection against a broad

range of chemicals.[7]

Body Protection
Disposable, impermeable

gown

Gowns must be long-sleeved

with closed elastic or knit cuffs

and should open in the back.

[6] Polypropylene gowns that

have been shown to resist

permeability by hazardous

drugs are a suitable choice.[6]

Gowns should be changed

every 2-3 hours or immediately

upon contamination.[6]

Eye and Face Protection Chemical splash goggles and

face shield

Goggles are mandatory to

protect against spills or

splashes.[6] Safety glasses

with side shields are not

sufficient.[6] A face shield

should be worn over the

goggles, especially when there

is a risk of explosion, a

significant splash hazard, or a
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highly exothermic reaction.[7]

[8]

Respiratory Protection N95 or higher-rated respirator

A fit-tested N95 respirator is

required when handling the

powdered form of the

compound, especially outside

of a certified chemical fume

hood or powder containment

enclosure, to protect against

airborne particles.[6] A

standard surgical mask does

not provide adequate

respiratory protection.[6][8]

Foot Protection
Closed-toe shoes and shoe

covers

Shoes must cover the entire

foot.[7] Two pairs of shoe

covers should be worn when

handling hazardous

compounds.[6]

Head and Hair Protection Hair and beard covers

Required to prevent

contamination of the work area

and the compound.[6]

Operational Plan: From Receipt to Disposal
A clear, step-by-step operational plan is crucial for the safe handling of Enpp-1-IN-15 at every

stage.

1. Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including a lab coat, gloves, and eye protection, during unpacking.

If unpacking a powdered substance that is not in a plastic container, an N95 respirator is

recommended in case of spills during shipping.[8]
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Verify the compound's identity and quantity against the order information.

2. Storage:

Store Enpp-1-IN-15 in a tightly sealed, clearly labeled container.

Based on information for similar ENPP1 inhibitors, store the compound at -20°C for short-

term storage (up to 1 month) and -80°C for long-term storage (6 months or longer).[9][10][11]

[12]

Store in a designated, secure area with restricted access.

3. Preparation of Solutions:

All handling of the solid compound and preparation of stock solutions should be performed in

a certified chemical fume hood or a powder containment enclosure (also known as a

ventilated balance enclosure).

Before weighing, ensure the balance is clean and decontaminated.

When preparing solutions, add the solvent to the powdered compound slowly to avoid

aerosolization.

Many ENPP1 inhibitors are soluble in DMSO.[13][14] Use fresh, high-quality solvents.

4. Handling and Experimental Use:

Always wear the full complement of required PPE.

Work in a well-ventilated area, preferably a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.[5]

Disposal Plan: Managing Hazardous Waste
Proper disposal of Enpp-1-IN-15 and associated waste is critical to prevent environmental

contamination and accidental exposure.
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Solid Waste: All disposable PPE (gloves, gowns, shoe covers, etc.), contaminated lab

supplies (pipette tips, tubes, etc.), and empty containers should be collected in a designated,

clearly labeled hazardous waste container.

Liquid Waste: Unused solutions of Enpp-1-IN-15 and contaminated solvents should be

collected in a separate, sealed, and clearly labeled hazardous waste container.

Disposal Procedures: All hazardous waste must be disposed of through your institution's

environmental health and safety (EHS) office, following all local, state, and federal

regulations. Do not dispose of this material down the drain or in the regular trash.

Emergency Procedures
In the event of an exposure or spill, immediate action is required.
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Emergency Scenario Action

Skin Contact

Immediately remove contaminated clothing and

wash the affected area with soap and water for

at least 15 minutes. Seek medical attention.

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is large

or involves a significant amount of powder

outside a containment hood, contact your EHS

office immediately. For small spills, and if you

are trained to do so, use an appropriate

chemical spill kit to absorb the material. Wear

full PPE, including respiratory protection, during

cleanup.

By adhering to these stringent safety protocols, researchers can confidently work with Enpp-1-
IN-15 while minimizing risks to themselves and their colleagues, fostering a culture of safety

and scientific excellence.

Visualizing the Safe Handling Workflow for Enpp-1-
IN-15
The following diagram illustrates the key steps and decision points for the safe handling of

Enpp-1-IN-15, from receiving the compound to the final disposal of waste.
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Caption: Workflow for the safe handling of Enpp-1-IN-15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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